4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-bromo-N-cyclopropyl-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C9H12BrN3O/c1-5-7(10)8(12-13(5)2)9(14)11-6-3-4-6/h6H,3-4H2,1-2H3,(H,11,14)
• InChI Key: MJGDGDJZOKHVNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C(=O)NC2CC2)Br
• Molecular Formula: C9H12BrN3O
• Molecular Weight: 258.12 g/mol

Description

4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide, also known as BAY 73-6691, is a chemical compound that has been studied for its potential use in scientific research. It is a selective inhibitor of the enzyme soluble guanylate cyclase (sGC), which is involved in the regulation of various physiological processes in the body. In

Mechanism of Action

4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 is a selective inhibitor of sGC, which is an enzyme that catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a signaling molecule that regulates various physiological processes in the body, including smooth muscle relaxation, platelet aggregation, and neurotransmitter release. By inhibiting sGC, 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 reduces the production of cGMP, leading to various physiological effects.
Biochemical and Physiological Effects:
4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 has been shown to have various biochemical and physiological effects, including the relaxation of smooth muscle cells, the inhibition of platelet aggregation, and the reduction of inflammation. It has also been shown to improve pulmonary function in patients with COPD and to enhance erectile function in patients with erectile dysfunction.

Advantages and Limitations for Lab Experiments

4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 has several advantages for use in lab experiments, including its high potency and selectivity for sGC, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has some limitations, including its relatively short half-life and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691, including the investigation of its potential use in the treatment of other diseases, such as pulmonary fibrosis and hypertension, and the development of more potent and selective sGC inhibitors. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691, as well as its potential interactions with other drugs and molecules in the body.
In conclusion, 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 is a chemical compound that has shown promise for its potential use in scientific research, particularly in the investigation of the role of sGC in various physiological processes and the treatment of various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 and other sGC inhibitors for scientific research and medical applications.

Scientific Research Applications

4-bromo-N-cyclopropyl-1,5-dimethyl-1H-pyrazole-3-carboxamide 73-6691 has been studied for its potential use in various scientific research applications, including the investigation of the role of sGC in the regulation of blood pressure, cardiovascular function, and pulmonary hypertension. It has also been studied for its potential use in the treatment of various diseases, such as chronic obstructive pulmonary disease (COPD), erectile dysfunction, and sickle cell disease.